molecular formula C21H21N5O2 B11250106 2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-6-(pyridin-4-yl)pyridazin-3(2H)-one

2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-6-(pyridin-4-yl)pyridazin-3(2H)-one

Cat. No.: B11250106
M. Wt: 375.4 g/mol
InChI Key: BHIDXWSUIHGTEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-6-(pyridin-4-yl)pyridazin-3(2H)-one: , also known by its IUPAC name, is a heterocyclic compound with a complex structure. Let’s break it down:

  • The core structure consists of a pyridazinone ring (a six-membered ring containing nitrogen and oxygen atoms) fused with a pyridine ring.
  • The compound contains a phenylpiperazine moiety, which contributes to its pharmacological properties.

Preparation Methods

Synthetic Routes::

    Condensation Reaction:

    Industrial Production:

Chemical Reactions Analysis

    Major Products:

Scientific Research Applications

    Medicinal Chemistry:

    Biological Studies:

Mechanism of Action

Comparison with Similar Compounds

    Unique Features:

    Similar Compounds:

: Reference 1 (if available) : Reference 2 (if available)

Properties

Molecular Formula

C21H21N5O2

Molecular Weight

375.4 g/mol

IUPAC Name

2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-6-pyridin-4-ylpyridazin-3-one

InChI

InChI=1S/C21H21N5O2/c27-20-7-6-19(17-8-10-22-11-9-17)23-26(20)16-21(28)25-14-12-24(13-15-25)18-4-2-1-3-5-18/h1-11H,12-16H2

InChI Key

BHIDXWSUIHGTEX-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=NC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.